BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of Heptyl chloroacetate
(boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptyl chloroacetate

Cat. No.: B14681878

An In-depth Technical Guide to the Physical Properties of Heptyl Chloroacetate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical compounds is paramount. This guide provides a
detailed overview of the known physical properties of heptyl chloroacetate, specifically its
boiling point and density.

Physicochemical Data Summary

The physical properties of heptyl chloroacetate (CAS Number: 34589-22-5) are crucial for its
handling, application in synthetic protocols, and for purification processes. A summary of the
available data is presented in the table below.

Physical Property Value Source

[No specific experimental value

Boiling Point 229.3 °C (calculated) )
found in search results]
) ) [No specific experimental value
Density Data not available )
found in search results]
Molecular Formula C9H17CIO2 [1112][3]
Molecular Weight 192.68 g/mol [1112114]
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It is important to note that an experimentally determined boiling point and density for heptyl
chloroacetate were not readily available in the public domain. The provided boiling point is a
calculated value. For rigorous scientific work, experimental determination of these properties is
recommended.

Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of
boiling point and density for a liquid compound such as heptyl chloroacetate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and effective method for determining the boiling
point of a small sample is the micro-boiling point or Thiele tube method.[5][6]

Apparatus:

e Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or oil bath)

Sample of heptyl chloroacetate
Procedure:
o A small amount of heptyl chloroacetate (a few milliliters) is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.
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The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.qg.,
mineral oil or silicone oil).

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.[5]

Heating is continued until a steady stream of bubbles is observed.
The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[6] This is the point where the vapor pressure of the sample equals the atmospheric
pressure.

Determination of Density

Density is an intrinsic physical property of a substance, defined as its mass per unit volume.[7]

[8][°]

Apparatus:

Pycnometer (a flask with a specific, accurately known volume) or a graduated cylinder and
an analytical balance.

Thermometer

Water bath (for temperature control)

Sample of heptyl chloroacetate

Procedure:

The mass of a clean, dry pycnometer (or graduated cylinder) is accurately measured using
an analytical balance.[3]
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e The pycnometer is filled with heptyl chloroacetate. Care should be taken to avoid air
bubbles.

» The filled pycnometer is placed in a temperature-controlled water bath to allow the liquid to
reach thermal equilibrium.

e The volume of the liquid is precisely determined. If using a pycnometer, its known volume is
used. If using a graduated cylinder, the volume is read from the markings, noting the bottom
of the meniscus.[8]

e The mass of the pycnometer containing the heptyl chloroacetate is measured.

e The mass of the heptyl chloroacetate is calculated by subtracting the mass of the empty
pycnhometer from the mass of the filled pycnometer.[10]

e The density is then calculated using the formula: Density = Mass / Volume.[7]

Synthesis of Heptyl Chloroacetate: Fischer
Esterification

Heptyl chloroacetate can be synthesized via the Fischer esterification of heptan-1-ol with
chloroacetic acid, typically in the presence of an acid catalyst such as sulfuric acid.[11][12] The
reaction is an equilibrium process.[13]

Heptan-1-ol + Chloroacetic Acid

_____ Protonation of Carbonyl Oxygen }—»‘ Nucleophilic Attack by Heptan-1-ol }—»‘ Proton Transfer }——{ Elimination of Water }—b{ Deprotonation Heptyl Chloroacetate + Water
i
|

Acid Catalyst (H2S0a)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b14681878?utm_src=pdf-body
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b14681878?utm_src=pdf-body
https://www.benchchem.com/product/b14681878?utm_src=pdf-body
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://www.benchchem.com/product/b14681878?utm_src=pdf-body
https://www.benchchem.com/product/b14681878?utm_src=pdf-body
https://byjus.com/chemistry/esterification/
https://www.uakron.edu/polymer/agpa-k12outreach/lesson-plans/pdf/wagner-worksheet1.pdf
https://www.masterorganicchemistry.com/2022/11/16/fischer-esterification/
https://www.benchchem.com/product/b14681878?utm_src=pdf-body-img
https://www.benchchem.com/product/b14681878?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14681878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1.

Chloroacetic acid, heptyl ester (CAS 34589-22-5) - Chemical & Physical Properties by

Cheméo [chemeo.com]

e 3.

°
© (0] ~ [o2] 1 H

2.

Chloroacetic acid, heptyl ester [webbook.nist.gov]

Chloroacetic acid, heptyl ester [webbook.nist.gov]

. Heptyl chloroacetate | COH17CIO2 | CID 520693 - PubChem [pubchem.ncbi.nim.nih.gov]
. chem.libretexts.org [chem.libretexts.org]

. Video: Boiling Points - Concept [jove.com]

. uoanbar.edu.iq [uoanbar.edu.iq]

. chem.libretexts.org [chem.libretexts.org]

. m.youtube.com [m.youtube.com]

e 10. wjec.co.uk [wjec.co.uk]

e 11. byjus.com [byjus.com]

e 12. uakron.edu [uakron.edu]

» 13. masterorganicchemistry.com [masterorganicchemistry.com]

« To cite this document: BenchChem. [Physical properties of Heptyl chloroacetate (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14681878#physical-properties-of-heptyl-
chloroacetate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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